Cas no 141072-47-1 (2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI))

2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) structure
141072-47-1 structure
Product Name:2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
CAS No:141072-47-1
MF:C7H12O4
MW:160.167782783508
CID:101889
Update Time:2024-01-24

2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
    • 2-Furancarboxylicacid,tetrahydro-5-(methoxymethyl)-,(2S-trans)-(9CI)
    • Inchi: 1S/C7H12O4/c1-10-4-5-2-3-6(11-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m0/s1
    • InChI Key: MNERCPPNWASIDP-WDSKDSINSA-N
    • SMILES: O1[C@H](COC)CC[C@H]1C(O)=O

Computed Properties

  • Exact Mass: 160.074
  • Monoisotopic Mass: 160.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.178±0.06 g/cm3(Predicted)
  • Boiling Point: 297.2±30.0 °C(Predicted)
  • pka: 3.51±0.40(Predicted)
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